1-(Cyclohex-1-en-1-yl)ethanamine hydrochloride
Overview
Description
“1-(Cyclohex-1-en-1-yl)ethanamine hydrochloride”, also known as cyclohexenylethylamine hydrochloride, is a chemical compound with the molecular formula C7H14ClN . It has an average mass of 147.646 Da and a monoisotopic mass of 147.081482 Da .
Molecular Structure Analysis
The molecular structure of “1-(Cyclohex-1-en-1-yl)ethanamine hydrochloride” consists of a cyclohexene ring attached to an ethylamine group. The compound has a molecular formula of C7H14ClN .Physical And Chemical Properties Analysis
The physical and chemical properties of “1-(Cyclohex-1-en-1-yl)ethanamine hydrochloride” include a density of 0.898 g/mL at 25 °C (lit.), a boiling point of 53-54 °C/2.5 mmHg (lit.), and a refractive index of 1.486-1.488 .Scientific Research Applications
Synthesis of Morphinan Derivatives
1-(Cyclohexen-1-yl)ethylamine: serves as a crucial intermediate in the construction of morphinans. These compounds exhibit significant pharmacological activity and find applications as analgesic and antitussive agents in clinical treatments . The compound’s versatile reactivity allows for the synthesis of various morphinan derivatives, which are essential in drug development.
Optoelectronic-Compatible Heterostructures
Researchers have employed 2-(1-Cyclohexenyl)ethylamine as a substrate for allylic hydroxylation reactions. Specifically, it has been used to prepare thin films and single crystals of 2-(1-cyclohexenyl)ethyl ammonium lead iodide . These materials are relevant for fabricating optoelectronic-compatible heterostructures . Such heterostructures play a vital role in devices like solar cells, light-emitting diodes (LEDs), and photodetectors.
Crystal Structure Studies
The crystal structure of 1-(Cyclohex-1-en-1-yl)ethanamine hydrochloride has been confirmed through single-crystal X-ray diffraction analysis. This structural information is essential for understanding its properties and behavior in various environments .
Computational Studies
Density Functional Theory (DFT) calculations have been performed to understand the molecular geometry and intermolecular interactions within the crystal. These theoretical studies complement experimental data and provide insights into the compound’s behavior .
Organic Synthesis
Beyond its specific applications, 2-(1-Cyclohexenyl)ethylamine is a versatile building block in organic synthesis. It participates in various reactions, making it valuable for creating diverse organic compounds .
Potential Semiconducting Materials
Recent investigations suggest that 2-(1-Cyclohexenyl)ethylamine -based Ruddlesden–Popper perovskites could serve as potential solution-processed semiconducting materials. These materials may find applications in optoelectronics .
Safety and Hazards
While specific safety and hazard information for “1-(Cyclohex-1-en-1-yl)ethanamine hydrochloride” is not provided in the search results, general safety measures for handling similar chemical compounds include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, evacuating personnel to safe areas, and keeping people away from and upwind of spill/leak .
properties
IUPAC Name |
1-(cyclohexen-1-yl)ethanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15N.ClH/c1-7(9)8-5-3-2-4-6-8;/h5,7H,2-4,6,9H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QXYNNWUHVBNIKB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CCCCC1)N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16ClN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
161.67 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[1-(1-Cyclohexen-1-yl)ethyl]amine hydrochloride | |
CAS RN |
1390654-70-2 |
Source
|
| Record name | 1-Cyclohexene-1-methanamine, α-methyl-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1390654-70-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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